![molecular formula C15H20N4 B2362730 4-(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-methylpyridine CAS No. 2034462-53-6](/img/structure/B2362730.png)
4-(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-methylpyridine
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Overview
Description
The compound “4-(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-methylpyridine” is a complex organic molecule that contains several functional groups, including a pyrazole ring, a piperidine ring, and a pyridine ring. These functional groups are common in many biologically active compounds and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole, piperidine, and pyridine rings. The pyrazole ring is a five-membered ring with two nitrogen atoms, the piperidine ring is a six-membered ring with one nitrogen atom, and the pyridine ring is a six-membered ring with two nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the pyrazole, piperidine, and pyridine rings. For example, the nitrogen atoms in these rings could participate in hydrogen bonding, influencing the compound’s solubility in water and other polar solvents .Scientific Research Applications
Soluble Epoxide Hydrolase (sEH) Inhibition
The compound has been investigated as a soluble epoxide hydrolase (sEH) inhibitor. sEH is an enzyme that facilitates the addition of water to epoxides, leading to the formation of vicinal diols. By inhibiting sEH, this compound may play a role in reducing blood pressure elevation and inflammation. Notably, compounds 9g and 8h emerged as potent sEH inhibitors in vitro, displaying IC50 values of 0.224 ± 0.014 and 0.220 ± 0.03 μM, respectively .
Anti-Tubercular Activity
In a study by Syed et al., related imidazole-containing compounds were synthesized and evaluated for their anti-tubercular potential against Mycobacterium tuberculosis. While the specific compound was not directly studied, it belongs to a similar class. The synthesized compound may exhibit anti-tubercular activity, similar to other analogs in this family .
Thiazole Derivatives
The compound can be modified to yield thiazole derivatives. For instance, 2-(4,5-dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-4-yl)thiazoles were obtained in high yields. These derivatives may have diverse applications, including potential bioactivity or pharmacological effects .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methyl-4-[4-(pyrazol-1-ylmethyl)piperidin-1-yl]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4/c1-13-11-15(3-7-16-13)18-9-4-14(5-10-18)12-19-8-2-6-17-19/h2-3,6-8,11,14H,4-5,9-10,12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYIYGZSVXQFINH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCC(CC2)CN3C=CC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-methylpyridine |
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